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Compound of Interest

Compound Name: Penta-2,4-diene-1-thiol

Cat. No.: B15469491

CAS Number: 55317-82-3 Molecular Formula; C5H8S

Despite its defined chemical structure and registration, a comprehensive review of scientific
literature and chemical databases reveals a significant lack of in-depth technical information for
Penta-2,4-diene-1-thiol. While its basic identifiers are available, detailed experimental
protocols, biological activity, and associated signaling pathways remain uncharacterized in
publicly accessible resources.

Physicochemical Properties

A summary of the basic physicochemical properties of Penta-2,4-diene-1-thiol is presented
below. This information is primarily derived from computational models and database entries.

Property Value Source

CAS Number 55317-82-3 PubChem
Molecular Formula C5H8S PubChem
Molecular Weight 100.19 g/mol PubChem
IUPAC Name penta-2,4-diene-1-thiol PubChem

Synthesis and Reactivity
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Specific, experimentally validated synthesis protocols for Penta-2,4-diene-1-thiol are not
readily available in the surveyed literature. However, based on its structure as a diene-thiol, its
synthesis could potentially be approached through methods common for creating similar
unsaturated thiol compounds. General synthetic strategies for related compounds often involve
multi-step processes that may include the introduction of a thiol group onto a diene backbone
or the formation of the diene from a thiol-containing precursor.

The reactivity of Penta-2,4-diene-1-thiol can be inferred from its functional groups. The thiol
group (-SH) is known to participate in various reactions, including oxidation to form disulfides
and nucleophilic additions. The conjugated diene system suggests potential involvement in
cycloaddition reactions, such as the Diels-Alder reaction.

Potential Biological Significance and Research
Gaps

There is no specific information regarding the biological activity or mechanism of action of
Penta-2,4-diene-1-thiol in the existing scientific literature. General classes of thiol-containing
compounds and dienes have a wide range of biological activities, but any extrapolation to this
specific molecule would be purely speculative.

The absence of published research on Penta-2,4-diene-1-thiol presents a significant
knowledge gap. Future research would be necessary to determine its physicochemical
properties, develop reliable synthetic methods, and investigate any potential biological effects.
Such studies would be foundational for any consideration of this compound in the context of
drug development or other scientific applications.

Conclusion

While the fundamental chemical identity of Penta-2,4-diene-1-thiol is established with a CAS
number and molecular formula, it remains a largely unstudied compound. The lack of available
data on its synthesis, experimental properties, and biological function makes it impossible to
provide a detailed technical guide as requested. For researchers and drug development
professionals, Penta-2,4-diene-1-thiol represents an unexplored area of chemical space that
would require primary research to elucidate its characteristics and potential applications.
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 To cite this document: BenchChem. [Penta-2,4-diene-1-thiol: An Obscure Compound with
Limited Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469491#cas-number-and-molecular-formula-of-
penta-2-4-diene-1-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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